Cas no 2228474-21-1 (3-(2-cyclopropylphenyl)methylazetidin-3-ol)

• Product Name: 3-(2-cyclopropylphenyl)methylazetidin-3-ol
• CAS No: 2228474-21-1
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 6429703
• PubChem ID: 165671229
• Update Time: 2025-05-19

3-(2-cyclopropylphenyl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-cyclopropylphenyl)methylazetidin-3-ol
• EN300-1739792
• 3-[(2-cyclopropylphenyl)methyl]azetidin-3-ol
• 2228474-21-1

• Inchi： 1S/C13H17NO/c15-13(8-14-9-13)7-11-3-1-2-4-12(11)10-5-6-10/h1-4,10,14-15H,5-9H2
• InChI Key： URHQUQCVHTUYQE-UHFFFAOYSA-N
• SMILES： OC1(CNC1)CC1=CC=CC=C1C1CC1

Computed Properties

• Exact Mass: 203.131014166g/mol
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(2-cyclopropylphenyl)methylazetidin-3-ol

Introduction to 3-(2-cyclopropylphenyl)methylazetidin-3-ol (CAS No: 2228474-21-1)

3-(2-cyclopropylphenyl)methylazetidin-3-ol (CAS No: 2228474-21-1) is a structurally intriguing compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. This compound belongs to the azetidine class of heterocycles, which are known for their potential in drug discovery due to their ability to mimic the conformational flexibility of natural amino acids while maintaining a distinct three-membered ring structure. The presence of a 2-cyclopropylphenyl moiety further enhances its structural complexity, offering a promising scaffold for the development of novel therapeutic agents.

The 3-(2-cyclopropylphenyl)methylazetidin-3-ol molecule exhibits a combination of structural elements that are highly relevant in modern drug design. The azetidine ring itself is a key feature, as it can serve as a template for mimicking peptidic scaffolds, which is particularly useful in the development of peptidomimetics. Peptidomimetics are designed to mimic the biological activity of peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to proteolytic degradation. The 2-cyclopropylphenyl substituent adds another layer of complexity, providing a rigid aromatic system that can interact with biological targets in a specific manner. This substitution pattern is often exploited to enhance binding affinity and selectivity in drug candidates.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various biological pathways. The 3-(2-cyclopropylphenyl)methylazetidin-3-ol compound has been explored as a potential lead in several pharmacological contexts. For instance, its structural motif has been investigated for its potential role in inhibiting enzymes involved in inflammatory pathways. In particular, studies have suggested that azetidine derivatives can interact with proteases and kinases, which are key players in inflammatory responses. The 2-cyclopropylphenyl group is believed to contribute to the compound's ability to modulate these enzymes by providing specific hydrogen bonding and hydrophobic interactions with the active sites.

Moreover, the 3-(2-cyclopropylphenyl)methylazetidin-3-ol molecule has been studied for its potential applications in oncology research. The azetidine core is structurally analogous to certain amino acids, making it a viable candidate for developing inhibitors of protein-protein interactions that are crucial in cancer cell proliferation and survival. Preliminary computational studies have indicated that this compound can bind effectively to certain oncogenic protein targets, suggesting its potential as an anticancer agent. The methylazetidin-3-ol functional group further enhances its solubility and bioavailability, which are critical factors for any therapeutic compound intended for clinical use.

The synthesis of 3-(2-cyclopropylphenyl)methylazetidin-3-ol involves multi-step organic transformations that highlight the synthetic versatility of azetidine derivatives. Key synthetic strategies include ring-forming reactions such as intramolecular cyclization and nucleophilic substitution reactions to introduce the desired substituents. The introduction of the 2-cyclopropylphenyl group typically involves cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings, which allow for the precise attachment of aryl moieties to the azetidine scaffold. These synthetic approaches not only demonstrate the feasibility of producing this compound but also provide valuable insights into the development of other azetidine-based molecules.

In terms of biological evaluation, 3-(2-cyclopropylphenyl)methylazetidin-3-ol has been subjected to various in vitro assays to assess its pharmacological profile. Initial screening studies have shown promising activity against several targets relevant to human health. For example, it has demonstrated inhibitory effects on certain kinases that are overexpressed in cancer cells, suggesting its potential as an anticancer therapeutic. Additionally, it has shown modulatory effects on enzymes involved in inflammatory responses, indicating its possible utility in treating chronic inflammatory diseases.

The structural features of 3-(2-cyclopropylphenyl)methylazetidin-3-ol, particularly the presence of the azetidine ring and the 2-cyclopropylphenyl moiety, make it an attractive candidate for further medicinal chemistry optimization. By leveraging structure-based drug design principles, researchers can modify various aspects of this molecule to enhance its potency, selectivity, and pharmacokinetic properties. For instance, computational modeling and molecular dynamics simulations can be employed to understand how different substituents affect binding interactions with biological targets. This information can guide the synthesis of analogs with improved pharmacological profiles.

Recent advancements in biocatalysis and green chemistry have also influenced the synthesis of 3-(2-cyclopropylphenyl)methylazetidin-3-ol and related compounds. Enzyme-mediated reactions offer a sustainable alternative to traditional synthetic methods by reducing waste generation and improving reaction efficiency. For example, biocatalytic approaches have been explored for constructing the azetidine ring from readily available precursors under mild conditions. Similarly, enzymatic methods have been employed for introducing the 2-cyclopropylphenyl group without generating harmful byproducts. These environmentally friendly strategies align with global efforts to promote sustainable pharmaceutical manufacturing.

The future prospects for 3-(2-cyclopropylphenyl)methylazetidin-3-ol are promising, given its unique structural features and demonstrated biological activity. Ongoing research aims to explore its potential in treating various diseases by further optimizing its chemical structure through combinatorial chemistry and high-throughput screening techniques. Additionally, preclinical studies are being conducted to evaluate its safety and efficacy in animal models before potential human trials. These efforts underscore the importance of this compound as a lead molecule in medicinal chemistry innovation.

In conclusion, 3-(2-cyclopropylphenyl)methylazetidin-3-ol (CAS No: 2228474-21-1) represents a significant advancement in pharmaceutical research due to its distinctive structure and multifaceted biological activities. Its potential applications span across various therapeutic areas, including oncology and inflammation management, highlighting its importance as a lead compound for drug development programs worldwide.